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Compound of Interest

Compound Name: 6-(Chloromethyl)uracil

Cat. No.: B101096 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 6-(Chloromethyl)uracil (CAS No. 18592-13-7). Adherence

to these guidelines is critical to ensure personnel safety and mitigate environmental risks in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
6-(Chloromethyl)uracil is a chemical compound that requires careful handling due to its

potential health hazards. It is classified as an irritant, causing skin, eye, and respiratory tract

irritation.[1][2] Ingestion may also be harmful.[1] Therefore, the use of appropriate Personal

Protective Equipment (PPE) is mandatory to prevent exposure.

Table 1: Personal Protective Equipment (PPE) Requirements
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Type of Protection Required PPE Specifications

Eye and Face
Safety glasses with side

shields or chemical goggles

Must comply with EN166 or

equivalent national standards.

[1]

Skin
Chemical-resistant gloves

(e.g., nitrile, neoprene)

Inspect gloves for integrity

before each use. Change

gloves immediately if

contaminated.

Laboratory coat Must be fully buttoned.

Respiratory
N95 dust mask or work in a

certified chemical fume hood

Required when handling the

solid powder to avoid

inhalation of dust particles.[2]

Safe Handling and Experimental Protocols
Strict adherence to standard laboratory operating procedures is essential when working with 6-
(Chloromethyl)uracil.

Weighing the Solid Compound
Due to the risk of inhaling fine particles, weighing of solid 6-(Chloromethyl)uracil must be

performed in a certified chemical fume hood.

Step-by-Step Weighing Procedure:

Preparation: Ensure the chemical fume hood is operational and the sash is at the

appropriate working height. Decontaminate the work surface before and after use.

Tare the Container: Place a clean, dry weighing vessel on the analytical balance and tare it.

Aliquot the Compound: Carefully transfer the desired amount of 6-(Chloromethyl)uracil to
the weighing vessel using a clean spatula. Avoid creating dust.

Seal and Record: Securely close the stock container immediately after use. Record the

weighed amount in the laboratory notebook.
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Clean-up: Carefully clean the spatula and the weighing area within the fume hood.

Preparing a Solution (Example: in DMSO)
6-(Chloromethyl)uracil is soluble in Dimethyl sulfoxide (DMSO).

Step-by-Step Solution Preparation Procedure:

Solvent Dispensing: In the chemical fume hood, measure the required volume of anhydrous

DMSO and add it to an appropriate flask.

Adding the Solute: Slowly add the pre-weighed 6-(Chloromethyl)uracil to the solvent while

stirring to ensure dissolution.

Complete Dissolution: If necessary, gently warm the solution or use a sonicator to ensure the

compound is fully dissolved.

Labeling and Storage: Clearly label the flask with the compound name, concentration,

solvent, date of preparation, and appropriate hazard symbols. Store the solution in a cool,

dry, and dark place.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is crucial.

First Aid Measures
Table 2: First Aid Procedures for 6-(Chloromethyl)uracil Exposure
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Exposure Route First Aid Action

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Wash the affected area

with soap and water.[3] Seek medical attention if

irritation persists.

Inhalation

Move the exposed person to fresh air at once.[3]

If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give

them a glass of water to drink.[1] Seek

immediate medical attention.

Spill Response
For Minor Spills (small quantity in a contained area):

Alert Personnel: Notify others in the immediate area.

Containment: Wear appropriate PPE. Cover the spill with an absorbent material (e.g.,

vermiculite, sand, or earth).

Clean-up: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water.

For Major Spills (large quantity or outside of a contained area):
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Evacuate: Immediately evacuate the area.

Alert Authorities: Contact your institution's emergency response team and inform them of the

nature and location of the spill.

Ventilate: If it is safe to do so, increase ventilation in the area.

Restrict Access: Prevent entry into the affected area until it has been declared safe by

trained personnel.

Disposal Plan
All waste containing 6-(Chloromethyl)uracil must be treated as hazardous waste and

disposed of in accordance with local, state, and federal regulations.

Waste Collection
Solid Waste: Collect unused 6-(Chloromethyl)uracil and any contaminated materials (e.g.,

gloves, absorbent paper) in a clearly labeled, sealed, and compatible hazardous waste

container.

Liquid Waste: Collect solutions of 6-(Chloromethyl)uracil in a labeled, sealed, and

compatible hazardous waste container. Do not mix with other incompatible waste streams.

Laboratory-Scale Neutralization of Halogenated Organic
Waste (for small quantities)
For research purposes, small quantities of halogenated organic waste like 6-
(Chloromethyl)uracil can be deactivated in the lab before collection by a licensed disposal

service. This procedure should only be performed by trained personnel in a chemical fume

hood.

Procedure:

Reaction Setup: In a three-necked flask equipped with a stirrer, dropping funnel, and a

condenser, dissolve the 6-(Chloromethyl)uracil waste in a suitable solvent.
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Dehalogenation: Slowly add a reducing agent (e.g., sodium borohydride in an appropriate

solvent) to the solution while stirring. The reaction may be exothermic, so cooling may be

necessary.

Quenching: After the reaction is complete, cautiously quench any excess reducing agent by

slowly adding a proton source (e.g., ethanol, followed by water).

Neutralization and Disposal: Neutralize the resulting solution to a pH of 6-8 with a dilute acid

or base. The dehalogenated and neutralized aqueous waste can then be collected for

disposal.

Storage and Quantitative Data
Proper storage is crucial to maintain the integrity of 6-(Chloromethyl)uracil and prevent

accidents.

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area

away from incompatible materials such as strong oxidizing agents.[1]

Table 3: Physical and Chemical Properties of 6-(Chloromethyl)uracil

Property Value

CAS Number 18592-13-7

Molecular Formula C₅H₅ClN₂O₂

Molecular Weight 160.56 g/mol

Appearance White to off-white crystalline powder

Melting Point 257 °C (decomposes)[2]

Solubility
Sparingly soluble in water. Soluble in DMSO

and DMF.

Visual Workflow and Logic Diagrams
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To further clarify the procedures, the following diagrams illustrate the handling workflow and the

logical steps for safety and emergency response.

Preparation

Handling

Post-Experiment

Don Appropriate PPE

Verify Fume Hood Operation

Weigh Solid in Fume Hood

Prepare Solution

Conduct Experiment

Decontaminate Work Area

Segregate and Label Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Caption: Experimental workflow for handling 6-(Chloromethyl)uracil.
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First Aid and Emergency Action
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(Skin, Eyes, Inhalation, Ingestion)
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Administer Appropriate First Aid

Alert Supervisor and Emergency Services

Seek Professional Medical Attention

Complete Incident Report

Review Procedures to Prevent Recurrence
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Caption: Logical relationship of emergency response procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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